Cas no 102878-75-1 (2-Ethyl-4-methyl-1-nitrobenzene)

• Product Name: 2-Ethyl-4-methyl-1-nitrobenzene
• CAS No: 102878-75-1
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1092377
• PubChem ID: 11171164
• Update Time: 2025-04-20

2-Ethyl-4-methyl-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-Ethyl-4-methyl-1-nitrobenzene
• SCHEMBL7193090
• 102878-75-1
• Benzene, 2-ethyl-4-methyl-1-nitro-

• Inchi： 1S/C9H11NO2/c1-3-8-6-7(2)4-5-9(8)10(11)12/h4-6H,3H2,1-2H3
• InChI Key： HRGHYPZQJLQUKX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(C)=CC=1CC)=O

Computed Properties

• Exact Mass: 165.07903
• Monoisotopic Mass: 165.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 43.14